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Compound of Interest

Compound Name: 6-ROX

Cat. No.: B559604

For researchers, scientists, and professionals in drug development, the proper handling of
chemical reagents like 6-ROX (6-Carboxy-X-rhodamine) is critical for ensuring laboratory safety
and the integrity of experimental outcomes. This guide provides immediate, essential safety
protocols, logistical information, and detailed operational and disposal plans for 6-ROX.

Hazard Identification and Safety Data

6-ROX is a fluorescent dye commonly used in molecular biology for labeling nucleic acids and
proteins.[1][2] While some safety data sheets (SDS) indicate that it is not classified as a
dangerous substance or mixture according to the Globally Harmonized System (GHS), it is still
recommended to handle all chemicals with caution.[3] One SDS classifies it as an irritant and
harmful if swallowed or in contact with skin.[4]
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Parameter Information Source
6-ROX, SE (6-Carboxy-X-

Product Name ) o [3][4]
rhodamine, succinimidyl ester)

CAS Number 216699-36-4 [31[4]

Molecular Formula C37H33N307 [4]

Molecular Weight 631.7 g/mol [4]
H302, H312, H315, H333:
Harmful if swallowed or in

GHS Hazard Statements [4]

contact with skin. May be a

respiratory irritant if inhaled.

Storage Conditions

Store at -20°C, desiccated and
protected from light.

[4]1(5]

Personal Protective Equipment (PPE)

To ensure personal safety and prevent contamination, the following personal protective

equipment is mandatory when handling 6-ROX.

1. Eye and Face Protection:

» Safety Glasses with Side Shields: As a minimum requirement to protect against flying

particles.[6]

» Tight-sealing Safety Goggles: Recommended for providing better protection against

splashes.[3]

» Face Shield: Should be worn in addition to safety goggles when there is a significant risk of

splashing, for instance, when handling bulk quantities or preparing stock solutions.[3][7]

2. Skin and Body Protection:

o Laboratory Coat: A standard lab coat is required to protect clothing and skin from potential

spills.[6][7]
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e Gloves: Disposable nitrile gloves are the minimum requirement for incidental contact.[6] If
direct contact occurs, gloves should be removed immediately, and hands should be washed
thoroughly before putting on a new pair.

e Long Pants and Closed-toe Shoes: These are mandatory to protect the lower body and feet
from potential spills and dropped objects.[6]

3. Respiratory Protection:

» While not always required for handling small quantities in a well-ventilated area, a respirator
(e.g., N95) may be necessary when working with the powdered form of 6-ROX or in
situations where dust or aerosols may be generated.[7] Work should ideally be conducted in
a chemical fume hood to minimize inhalation risks.[3]

Operational Protocol: From Receipt to Disposal

Adherence to a standardized workflow is crucial for the safe and effective use of 6-ROX in the
laboratory.

Experimental Workflow for Handling 6-ROX
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Caption: Workflow for the safe handling and disposal of 6-ROX.
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Disposal Plan

Proper disposal of 6-ROX and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance. All waste associated with 6-
ROX should be treated as hazardous chemical waste.[8]

Waste Segregation and Collection:
e Solid Waste:

o Unused or expired 6-ROX powder should be collected in its original container or a clearly
labeled, sealed, and chemically resistant container.[8]

o Contaminated consumables such as weighing paper, pipette tips, tubes, and gloves
should be collected in a designated, sealed plastic bag or container labeled "Hazardous
Chemical Waste" and "6-ROX contaminated debris."[8]

e Liquid Waste:

o Unused stock solutions of 6-ROX (dissolved in solvents like DMSO or DMF) must be
collected as hazardous liquid chemical waste.[8]

o Agueous solutions containing 6-ROX from experimental procedures should also be
collected for hazardous waste disposal. Do not pour down the drain.[9]

o Collect liquid waste in a sturdy, sealed, and chemically compatible container. Secondary
containment should be used to prevent spills.[9]

o Empty Containers:
o The first rinse of a container that held 6-ROX should be collected as hazardous waste.[9]
Storage and Disposal:

« Store all waste containers in a designated, well-ventilated, and clearly marked hazardous
waste accumulation area within the laboratory.[8]

o Ensure all waste containers are properly labeled with the contents and associated hazards.
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» Follow your institution's Environmental Health and Safety (EHS) guidelines for the final
disposal of hazardous chemical waste.[8] Arrange for pickup by a certified hazardous waste
disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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